Cas no 1340270-05-4 (1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine)

• Product Name: 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine
• CAS No: 1340270-05-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5046646
• Update Time: 2025-07-16

1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylpropan-2-yl)pyrrolidin-3-amine
• 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C13H20N2/c1-11(15-8-7-13(14)10-15)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3
• InChI Key： VYCJCYWDYQWLCA-UHFFFAOYSA-N
• SMILES： N1(C(C)CC2C=CC=CC=2)CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3

Additional information on 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine

Introduction to 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine (CAS No. 1340270-05-4)

1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1340270-05-4, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrrolidine core substituted with a phenylpropyl side chain, which contributes to its unique chemical and pharmacological properties. Its molecular structure, characterized by a combination of aromatic and aliphatic moieties, makes it a promising candidate for further investigation in medicinal chemistry.

The synthesis of 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine involves multi-step organic reactions, typically starting from readily available precursors such as phenylacetonitrile and pyrrolidine derivatives. The introduction of the phenylpropyl group at the 1-position of the pyrrolidine ring enhances the compound's lipophilicity, which is a crucial factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine and biological targets. Studies suggest that this compound may exhibit binding affinity to various enzymes and receptors, making it a potential scaffold for developing novel therapeutic agents. For instance, its structural motif is reminiscent of known pharmacophores found in drugs targeting central nervous system (CNS) disorders, such as antidepressants and antipsychotics. The presence of the phenyl ring enhances hydrophobic interactions with protein targets, while the amine group allows for hydrogen bonding, improving binding specificity.

In the realm of drug discovery, 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine has been explored as a lead compound for treating neurological and inflammatory diseases. Preclinical studies have demonstrated its potential in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The compound's ability to cross the blood-brain barrier has been highlighted as a key advantage for CNS drug development. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The pharmacokinetic properties of 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine have been evaluated through in vitro and in vivo models. Its moderate solubility in water and favorable metabolic stability indicate that it could be suitable for oral administration. Further research is ongoing to optimize its pharmacokinetic profile by modifying substituents or exploring prodrug strategies. The compound's potential to undergo Phase I metabolic transformations has been assessed using liver microsomes and hepatocytes, providing insights into its safety and bioavailability.

From a chemical biology perspective, 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine serves as a valuable tool for investigating enzyme mechanisms and receptor function. Its derivatization allows chemists to probe structure/activity relationships (SAR), thereby guiding the design of more potent and selective drugs. Researchers have synthesized analogs with varying substituents on the phenylpropyl chain to assess their impact on biological activity. These derivatives have provided valuable data on optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The role of 1-(1-Phenylpropan-2-yl)pyrrolidin-3-amine in medicinal chemistry extends beyond CNS applications. Emerging evidence suggests that it may also have anti-inflammatory and immunomodulatory effects. Studies have shown that this compound can interact with inflammatory pathways by modulating cytokine production and immune cell signaling. Such findings open up new avenues for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to inhibit key enzymes involved in inflammation has been particularly noteworthy.

The development of novel synthetic routes for 1-(1-Phenylpropan-2-ylyl)pyrrolidin -3 -amine has been driven by the need for scalable and cost-effective production methods. Green chemistry principles have been incorporated into synthetic protocols to minimize waste generation and improve sustainability. Catalytic processes using recyclable ligands and renewable solvents have been explored to enhance efficiency. These advancements not only reduce environmental impact but also make large-scale synthesis more economically viable.

In conclusion, 1-( 1 -phen ylprop an -2 -y l ) py rro lid ine -3 -ami ne ( CAS N o . 1340270 -05 -4 ) represents a promis ing compoun d with broad poten tial appl icat ions in pharma ceutical disco very . Its unique structural features make it an attractive scaffold for designing next-generation therapeutics targeting neurological disorders , inflammation , an d other diseases . Continued research efforts are expected to yield novel derivatives with enhanced efficacy , safety , an d pharma cok ine tic properties . As our understanding of its mechan isms grows , so too will its significance in advancing therapeutic strategies across multiple medical disciplines . p >